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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B8048891

This technical guide provides a comprehensive overview of 4-Aminodiphenylamine sulfate, a
chemical compound with significant applications in industrial chemistry. The document is
intended for researchers, scientists, and professionals in drug development and chemical
manufacturing, offering detailed information on its chemical properties, synthesis, and key
applications.

Core Compound Data

4-Aminodiphenylamine sulfate, identified by the CAS number 4698-29-7, is the sulfate salt of
N-phenyl-p-phenylenediamine. It is crucial to distinguish this compound from other related
substances to ensure accuracy in research and industrial applications. The most reliable data
indicates that this compound exists as a 2:1 salt of the aminodiphenylamine base with sulfuric
acid.

A summary of the key quantitative data for 4-Aminodiphenylamine sulfate is presented
below. Please note that some properties are reported for the free base (4-Aminodiphenylamine,
CAS 101-54-2) due to the limited availability of data for the sulfate salt.
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Property Value Notes

bis(N-phenylbenzene-1,4-
IUPAC Name o o For the sulfate salt
diamine);sulfuric acid

CAS Number 4698-29-7 For the sulfate salt

Corresponds to

Molecular Formula C24H26N404S
2(C12H12N2)-H2S04

Molecular Weight 466.55 g/mol For the sulfate salt

Light grey to medium gra
Appearance g arey aray For the sulfate salt

powder
Boiling Point 354.7 °C at 760 mmHg Data for the free base
Density 1.167 g/cm3 Data for the free base[1]
Flash Point 197.8 °C Data for the free base[1][2]

Synthesis of 4-Aminodiphenylamine

The industrial synthesis of 4-aminodiphenylamine, the base compound of the sulfate salt, is a
critical process for the production of various downstream products, including antioxidants and
dyes. The most common synthetic routes involve the condensation of aniline with nitrobenzene,
followed by a reduction step. This process is favored for its efficiency and use of readily
available starting materials.

This protocol is based on a resource-efficient method that combines the condensation and
reduction steps in a single reaction vessel.

Materials:

Aniline

Nitrobenzene

Tetramethylammonium hydroxide (as a base catalyst)

Sodium hydroxide
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Raney Ni-Al alloy (as a reducing agent)

Aluminum powder (as a reducing agent)

Water

Dichloromethane (for extraction)

Celite (for filtration)
Procedure:
e Condensation Reaction:

o In a suitable reaction vessel, charge aniline and nitrobenzene in a molar ratio of
approximately 11:1.

o Add an aqueous solution of tetramethylammonium hydroxide and sodium hydroxide to the
mixture. A dark purple solution will form.

o Heat the reaction mixture to 80°C and stir for 2 hours. This step leads to the formation of
4-nitrodiphenylamine and 4-nitrosodiphenylamine intermediates.

e Reduction Reaction:
o After the condensation step, add water to the reaction mixture.

o Gradually add Raney Ni-Al alloy and aluminum powder to the vessel over a period of 30
minutes.

o Continue stirring the mixture at 80°C for 3 hours to facilitate the reduction of the nitro and
nitroso intermediates to 4-aminodiphenylamine.

e Work-up and Isolation:
o Cool the reaction mixture to room temperature.

o Filter the mixture through Celite to remove the metal powders.
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o Wash the filter cake with dichloromethane.

o The resulting filtrate will contain the product, 4-aminodiphenylamine, and unreacted
aniline. These can be separated by standard purification techniques such as distillation or
chromatography.

Industrial Applications and Significance

4-Aminodiphenylamine and its derivatives are of significant industrial importance. The primary
application of 4-aminodiphenylamine is as an intermediate in the synthesis of antiozonants,
particularly 6PPD, which is a vital component in the manufacturing of rubber products to
prevent degradation from ozone exposure. It is also used in the production of certain dyes and
as an antioxidant in fuels and lubricants[3][4]. The sulfate salt, being a stable solid, is often
used as a convenient form for handling and storage in these applications.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the one-pot synthesis of 4-
aminodiphenylamine.
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One-Pot Synthesis of 4-Aminodiphenylamine

Start Materials:
Aniline, Nitrobenzene

Condensation Reaction
(Aniline + Nitrobenzene)
Base Catalyst, 80°C, 2h

Intermediate Products:
4-Nitrodiphenylamine
4-Nitrosodiphenylamine

Reduction Reaction
(Raney Ni-Al, Al powder)
80°C, 3h

Crude Product Mixture:
4-Aminodiphenylamine
Unreacted Aniline

Work-up
(Filtration, Extraction)

@4-Aminodiphen@

Click to download full resolution via product page

Caption: A flowchart illustrating the one-pot synthesis of 4-aminodiphenylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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